Cas no 921526-85-4 (N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3,4,5-triethoxybenzamide)

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3,4,5-triethoxybenzamide structure

921526-85-4 structure

Product Name:N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3,4,5-triethoxybenzamide

CAS No:921526-85-4

MF:C₂₈H₃₈N₂O₆

MW:498.611128330231

CID:6086552

PubChem ID:40886998

Update Time:2023-11-29

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3,4,5-triethoxybenzamide
- Benzamide, 3,4,5-triethoxy-N-[2,3,4,5-tetrahydro-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-1,5-benzoxazepin-8-yl]-
- F2261-0486
- 3,4,5-triethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
- N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-3,4,5-triethoxybenzamide
- AKOS024632933
- 921526-85-4
- N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-3,4,5-triethoxybenzamide
- Inchi： 1S/C28H38N2O6/c1-8-33-23-13-19(14-24(34-9-2)25(23)35-10-3)26(31)29-20-11-12-21-22(15-20)36-17-28(6,7)27(32)30(21)16-18(4)5/h11-15,18H,8-10,16-17H2,1-7H3,(H,29,31)
- InChI Key： JPIDFPFBNJMTSV-UHFFFAOYSA-N
- SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC(C)C)C2=CC=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

Exact Mass: 498.27298694g/mol
Monoisotopic Mass: 498.27298694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 36
Rotatable Bond Count: 10
Complexity: 713
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 86.3Å²

Experimental Properties

Density: 1.127±0.06 g/cm3(Predicted)
Boiling Point: 618.7±55.0 °C(Predicted)
pka: 11.93±0.40(Predicted)

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-3,4,5-triethoxybenzamide Pricemore >>

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